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Compound of Interest

Compound Name: Acriflavine hydrochloride

Cat. No.: B1501712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

Acriflavine hydrochloride in various solvents. The information herein is intended to support

research, development, and formulation activities involving this compound.

Core Topic: Solubility of Acriflavine Hydrochloride
Acriflavine hydrochloride is a fluorescent dye and antiseptic agent. Its solubility is a critical

parameter for its application in various scientific and pharmaceutical contexts. Understanding

its behavior in different solvents is essential for formulation development, analytical method

design, and interpreting experimental results.

Quantitative Solubility Data
The solubility of Acriflavine hydrochloride has been determined in several common

laboratory solvents. The following table summarizes the available quantitative and qualitative

data to provide a clear comparison.
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Solvent Solubility Temperature (°C) Notes

Water 250-300 mg/mL[1] 20

Also described as

"freely soluble"[2][3].

One source indicates

a much lower

solubility of 1 mg/mL,

which may be context-

dependent[4][5].

Ethanol Soluble[1][6] Not Specified
Quantitative data is

not readily available.

Methanol Soluble[2][7][8] Not Specified
Quantitative data is

not readily available.

Dimethyl Sulfoxide

(DMSO)
Soluble[2][7][8] Not Specified

A quantitative value of

30 mg/mL has also

been reported.

Chloroform Insoluble[1] Not Specified

Ether Insoluble[1] Not Specified

Experimental Protocols
The determination of solubility is a fundamental experimental procedure. The "shake-flask"

method is a widely accepted technique for determining the equilibrium solubility of a compound

in a specific solvent.

Shake-Flask Method for Solubility Determination
This protocol outlines the steps for determining the solubility of Acriflavine hydrochloride.

1. Materials and Equipment:

Acriflavine hydrochloride (powder)

Solvent of interest (e.g., water, ethanol, DMSO)
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Analytical balance

Scintillation vials or other suitable sealed containers

Orbital shaker or rotator

Constant temperature bath or incubator

Syringe filters (e.g., 0.45 µm pore size)

Syringes

Volumetric flasks and pipettes

UV-Vis spectrophotometer or other suitable analytical instrument for quantification

2. Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of Acriflavine hydrochloride to a series of vials containing a

known volume of the solvent. The goal is to have undissolved solid remaining after

equilibration.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker within a constant temperature bath set to the desired

temperature (e.g., 25 °C).

Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). The solution should be in constant contact with the excess solid.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed in the constant temperature bath for

a sufficient time to allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the supernatant through a syringe filter into a clean, dry vial to remove

any undissolved particles.

Quantification:

Prepare a series of standard solutions of Acriflavine hydrochloride of known

concentrations in the same solvent.

Measure the absorbance of the standard solutions and the filtered sample solution using a

UV-Vis spectrophotometer at the wavelength of maximum absorbance for Acriflavine
hydrochloride.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Use the calibration curve to determine the concentration of Acriflavine hydrochloride in

the filtered sample. This concentration represents the solubility of the compound in that

solvent at the specified temperature.

3. Data Analysis and Reporting:

The solubility is typically reported in units of mg/mL or mol/L.

It is crucial to report the temperature at which the solubility was determined.

Visualizations
To further clarify the experimental workflow and the conceptual basis of solubility, the following

diagrams are provided.
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Caption: Experimental workflow for determining the solubility of Acriflavine hydrochloride.
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Equilibrium State
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Caption: Conceptual diagram of the dissolution and precipitation equilibrium process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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